Cas no 1599115-31-7 (1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene)
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene
- 1599115-31-7
- EN300-1135558
-
- Inchi: 1S/C14H21IO/c1-5-16-14(4,10-15)13-8-6-12(7-9-13)11(2)3/h6-9,11H,5,10H2,1-4H3
- InChI Key: QLEARRGTPGQHTO-UHFFFAOYSA-N
- SMILES: ICC(C)(C1C=CC(=CC=1)C(C)C)OCC
Computed Properties
- Exact Mass: 332.06371g/mol
- Monoisotopic Mass: 332.06371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2Ų
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1135558-0.05g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1135558-0.1g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1135558-0.25g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1135558-0.5g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1135558-1.0g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1135558-2.5g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1135558-5.0g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1135558-10.0g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1135558-1g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1135558-5g |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene |
1599115-31-7 | 95% | 5g |
$2443.0 | 2023-10-26 |
1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene
Recent Advances in the Study of 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene (CAS: 1599115-31-7)
The compound 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene (CAS: 1599115-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on elucidating its synthesis pathways, physicochemical properties, and biological activities, providing valuable insights for future research and development.
One of the key areas of interest is the synthesis and optimization of 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing byproducts. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and iodine-mediated functionalization, achieving a scalable and efficient process. This advancement is particularly significant for industrial applications where large-scale production is required.
In addition to its synthetic utility, the biological activity of 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene has been explored in recent pharmacological studies. Preliminary in vitro assays have demonstrated its potential as an inhibitor of specific enzyme targets involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its possible use in developing anti-inflammatory agents. Further mechanistic studies are underway to validate these findings and explore its therapeutic potential.
The physicochemical properties of 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene have also been a focus of recent research. Computational modeling and experimental studies have provided detailed data on its solubility, stability, and reactivity under various conditions. These properties are critical for its formulation and delivery in pharmaceutical applications. For example, a 2023 study in the European Journal of Pharmaceutical Sciences highlighted its moderate solubility in organic solvents, which could influence its bioavailability and pharmacokinetic profile.
Looking ahead, the potential applications of 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene extend beyond pharmaceuticals. Recent investigations have explored its use in material science, particularly in the development of organic semiconductors and photoresponsive materials. Its unique electronic properties, attributed to the iodine and ethoxy functional groups, make it a candidate for optoelectronic devices. A 2024 study in Advanced Materials discussed its preliminary performance in organic light-emitting diodes (OLEDs), though further optimization is needed to enhance efficiency.
In conclusion, 1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene (CAS: 1599115-31-7) represents a versatile compound with significant potential in both biomedical and material science applications. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthesis, and explore novel applications. The findings from recent studies underscore the importance of this molecule in advancing scientific and technological innovations in the chemical biology and pharmaceutical fields.
1599115-31-7 (1-(2-ethoxy-1-iodopropan-2-yl)-4-(propan-2-yl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)